Cas no 2227887-76-3 ((2R)-2-amino-2-4-(diethylamino)-2-methoxyphenylethan-1-ol)

• Product Name: (2R)-2-amino-2-4-(diethylamino)-2-methoxyphenylethan-1-ol
• CAS No: 2227887-76-3
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6341231
• PubChem ID: 165691856
• Update Time: 2025-07-09

(2R)-2-amino-2-4-(diethylamino)-2-methoxyphenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-4-(diethylamino)-2-methoxyphenylethan-1-ol
• (2R)-2-amino-2-[4-(diethylamino)-2-methoxyphenyl]ethan-1-ol
• 2227887-76-3
• EN300-1812526

• Inchi： 1S/C13H22N2O2/c1-4-15(5-2)10-6-7-11(12(14)9-16)13(8-10)17-3/h6-8,12,16H,4-5,9,14H2,1-3H3/t12-/m0/s1
• InChI Key： OHVXAKSTNDVROR-LBPRGKRZSA-N
• SMILES： O(C)C1C=C(C=CC=1[C@H](CO)N)N(CC)CC

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.7Ų

Additional information on (2R)-2-amino-2-4-(diethylamino)-2-methoxyphenylethan-1-ol

Compound CAS No. 2227887-76-3: (2R)-2-amino-2-(4-(diethylamino)-2-methoxyphenyl)ethanol

The compound with CAS No. 2227887-76-3, known as (2R)-amino-ethanol derivative, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. Its structure, featuring a chiral center at the second carbon atom, makes it a valuable compound for exploring stereochemical effects in drug design. The molecule consists of a phenol ring substituted with a diethylamino group and a methoxy group, further attached to an amino ethanol moiety. This unique combination of functional groups endows the compound with versatile chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have focused on the role of (4-(diethylamino)-methoxyphenyl) groups in modulating the pharmacokinetic profiles of drugs. The diethylamino group, being a strong electron-donating substituent, significantly influences the molecule's solubility and bioavailability. Meanwhile, the methoxy group contributes to hydrogen bonding capabilities, enhancing the compound's stability in physiological environments.

The stereochemistry at the second carbon atom (R configuration) plays a critical role in determining the compound's biological activity. Chiral molecules like this are often prioritized in drug discovery due to their ability to interact selectively with biological targets. Recent advancements in asymmetric synthesis have enabled efficient production of this enantiomerically pure compound, making it more accessible for research purposes.

In terms of applications, (2R)-amino-ethanol derivatives have shown promise in various therapeutic areas. For example, they have been investigated as potential leads for anti-inflammatory agents due to their ability to inhibit key enzymes involved in inflammatory pathways. Additionally, their role as intermediates in the synthesis of more complex molecules has been explored, highlighting their versatility in organic synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the phenol derivative. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to assemble the molecule efficiently. Recent optimizations have focused on improving yield and purity while minimizing environmental impact.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture and stereochemical integrity of (4-(diethylamino)-methoxyphenyl) groups, ensuring high-quality standards for research applications.

In conclusion, CAS No. 2227887-76-3 represents a cutting-edge compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for researchers in the field of medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions.